Cas no 59473-45-9 (1-(chloromethyl)-2-iodo-benzene)

• Product Name: 1-(chloromethyl)-2-iodo-benzene
• CAS No: 59473-45-9
• MF: C₇H₆ClI
• MW: 252.480013370514
• MDL: MFCD00000898
• CID: 57434
• PubChem ID: 101064
• Update Time: 2025-05-22

1-(chloromethyl)-2-iodo-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-2-iodobenzene
• 2-iodobenzoyl chloride
• 2-IODOBENZYL CHLORIDE
• (2-iodophenyl)methyl chloride
• 1-Iodo-2-(chloromethyl)benzene
• 2-iodo-(1-chloromethyl)benzene
• Benzene,1-(chloromethyl)-2-iodo
• Einecs 261-779-2
• o-Iodobenzylchloride
• 1-(chloromethyl)-2-iodo-benzene
• .ALPHA.-CHLORO-O-IODOTOLUENE
• Benzene, 1-(chloromethyl)-2-iodo-
• o-iodo-benzyl chloride
• 1-(Chloromethyl)-2-iodobenzene #
• GEO-01594
• 2-Iodobenzyl chloride, 98%
• 2-Iodobenzylchloride
• J618WT46OL
• InChI=1/C7H6ClI/c8-5-6-3-1-2-4-7(6)9/h1-4H,5H
• FT-0650748
• EN300-1608567
• PROSTAGLANDINF2ALPHA
• SCHEMBL1445634
• 2-iodo benzyl chloride
• NS00034177
• BS-42223
• AC-13299
• DTXSID70208177
• 59473-45-9
• A832335
• D84611
• 1-chloromethyl-2-iodo-benzene
• o-Iodobenzyl chloride
• AKOS015890865
• AM20040803
• 1-(chloromethyl)-2-iodanyl-benzene
• MFCD00000898
• UNII-J618WT46OL

• MDL： MFCD00000898
• Inchi： 1S/C7H6ClI/c8-5-6-3-1-2-4-7(6)9/h1-4H,5H2
• InChI Key： FTMNWZHKQGKKAU-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CCl

Computed Properties

• Exact Mass: 251.92000
• Monoisotopic Mass: 251.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.7773 (estimate)
• Melting Point: 29-31 °C (lit.)
• Boiling Point: 147-149 °C/32 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.635(lit.)
• PSA: 0.00000
• LogP: 3.03000
• Solubility: Not available
• Vapor Pressure: No data available

1-(chloromethyl)-2-iodo-benzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34; R36/37
• Packing Group：III
• Hazard Level：8
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-(chloromethyl)-2-iodo-benzene

Comprehensive Analysis of 1-(Chloromethyl)-2-iodo-benzene (CAS No. 59473-45-9): Properties, Applications, and Industry Trends

1-(Chloromethyl)-2-iodo-benzene (CAS No. 59473-45-9) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical intermediates. Its molecular structure, featuring both chloromethyl and iodo functional groups, enables versatile reactivity, making it a valuable building block in fine chemical production. This article explores its physicochemical properties, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

The compound's dual functionalization allows selective modifications at either the chloromethyl or iodo positions, a feature increasingly exploited in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. Recent studies highlight its role in synthesizing biaryl structures, a key motif in agrochemicals and OLED materials. With the rise of sustainable halogenation methods, researchers are optimizing its production to minimize waste—a response to industry demands for eco-friendly synthesis.

Analytical characterization of 1-(chloromethyl)-2-iodo-benzene reveals a melting point range of 45-48°C and a boiling point of 285°C (estimated). Its lipophilicity (logP ≈ 3.2) suggests utility in drug discovery, particularly for CNS-targeting molecules. Modern computational chemistry tools predict its metabolic stability, aligning with current ADMET optimization trends in pharmaceutical R&D. These properties drive its adoption in high-throughput screening libraries.

Market insights indicate growing demand for halogenated intermediates like CAS 59473-45-9, fueled by expanded applications in material science and catalysis. Innovations in continuous flow chemistry have improved its synthesis scalability, addressing queries about process intensification—a top search term in chemical engineering forums. Regulatory-compliant handling protocols ensure safe utilization, reflecting industry focus on responsible chemical management.

Future perspectives center on atom-economical derivatization of this compound, with particular interest in photoredox catalysis applications. Its compatibility with microwave-assisted reactions (another frequently searched methodology) positions it as a candidate for accelerated discovery workflows. As cheminformatics platforms incorporate more halogen interaction parameters, the predictive modeling of 59473-45-9 derivatives becomes increasingly precise.

In conclusion, 1-(chloromethyl)-2-iodo-benzene exemplifies the strategic importance of multifunctional aromatics in modern chemistry. Its evolving applications intersect with critical industry priorities: synthesis efficiency, molecular diversity, and environmental compliance. Ongoing research into its structure-activity relationships promises to unlock further innovations across multiple scientific disciplines.